Cas no 439931-33-6 (2-Chloro-N-isopropylisonicotinamide)

• Product Name: 2-Chloro-N-isopropylisonicotinamide
• CAS No: 439931-33-6
• MF: C₉H₁₁ClN₂O
• MW: 198.649441003799
• CID: 1087468
• PubChem ID: 12026212
• Update Time: 2025-06-08

2-Chloro-N-isopropylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-isopropylisonicotinamide
• 2-chloro-N-propan-2-ylpyridine-4-carboxamide
• 2-chloro-N-isopropylisonicotinamide(SALTDATA: FREE)
• 2-chloro-N-(propan-2-yl)pyridine-4-carboxamide
• 439931-33-6
• MFCD02931394
• QZSSGGZMSWRLKH-UHFFFAOYSA-N
• EN300-8045484
• AKOS000205846
• DB-211657
• DTXSID50476034
• Z147122750
• SB53812
• SCHEMBL2801067
• 2-Chloro-N-isopropyl-isonicotinamide
• 2-Chloro-N-isopropylpyridine-4-carboxamide
• BS-36659
• Oprea1_510904

• MDL： MFCD02931394
• Inchi： 1S/C9H11ClN2O/c1-6(2)12-9(13)7-3-4-11-8(10)5-7/h3-6H,1-2H3,(H,12,13)
• InChI Key： QZSSGGZMSWRLKH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(NC(C)C)=O

Computed Properties

• Exact Mass: 198.05600
• Monoisotopic Mass: 198.0559907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 42Ų

Experimental Properties

• PSA: 41.99000
• LogP: 2.26410

Additional information on 2-Chloro-N-isopropylisonicotinamide

Introduction to 2-Chloro-N-isopropylisonicotinamide (CAS No: 439931-33-6)

2-Chloro-N-isopropylisonicotinamide, with the chemical formula C₁₂H₁₄ClN₃O, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of isonicotinamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The inclusion of a chloro substituent and an isopropyl group in its molecular structure imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The CAS No: 439931-33-6 uniquely identifies this compound in scientific literature and databases, facilitating its accurate referencing in research papers, patents, and industrial applications. The structural features of 2-Chloro-N-isopropylisonicotinamide contribute to its reactivity and interaction with biological targets, making it a promising candidate for further investigation in various pharmacological contexts.

In recent years, there has been a surge in research focused on developing novel derivatives of isonicotinamide-based compounds due to their potential in addressing a range of diseases. The chloro and isopropyl substituents in 2-Chloro-N-isopropylisonicotinamide enhance its binding affinity to enzymes and receptors, which is crucial for designing effective therapeutic agents. This compound has been studied for its potential role in modulating inflammatory pathways, infectious diseases, and even certain types of cancer.

One of the most compelling aspects of 2-Chloro-N-isopropylisonicotinamide is its versatility in chemical modifications. Researchers have explored various synthetic pathways to derive analogs with enhanced pharmacokinetic properties or improved target specificity. These modifications often involve altering the substitution patterns on the isonicotinamide core, leading to compounds with tailored biological activities. For instance, studies have shown that derivatives with different halogen substituents exhibit varying degrees of efficacy against bacterial enzymes, suggesting that 2-Chloro-N-isopropylisonicotinamide could be a key intermediate in developing new antibiotics.

The pharmaceutical industry has been particularly interested in exploring the antimicrobial properties of isonicotinamide derivatives. The chloro group in 2-Chloro-N-isopropylisonicotinamide plays a critical role in disrupting bacterial cell wall synthesis and inhibiting key metabolic pathways. Recent advancements in computational chemistry have enabled researchers to predict the binding interactions of this compound with bacterial enzymes with high accuracy. This has accelerated the discovery process, allowing for the rapid design of novel antimicrobial agents.

Moreover, the isopropyl group in the molecule contributes to its lipophilicity, which can influence drug absorption and distribution within the body. This property makes 2-Chloro-N-isopropylisonicotinamide an attractive candidate for oral administration, where bioavailability is a critical factor. Researchers are also investigating ways to optimize its solubility and metabolic stability to enhance therapeutic efficacy.

In vitro studies have demonstrated promising results regarding the anti-inflammatory potential of 2-Chloro-N-isopropylisonicotinamide. By modulating inflammatory cytokine production and inhibiting pro-inflammatory enzymes, this compound shows promise as a therapeutic agent for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The ability to fine-tune its structure allows for the development of derivatives with targeted effects on specific inflammatory pathways.

The field of oncology has also seen significant interest in exploring isonicotinamide derivatives for their potential anti-cancer properties. Preliminary studies suggest that 2-Chloro-N-isopropylisonicotinamide can induce apoptosis in certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival. Further research is needed to fully understand its mechanisms of action and optimize its therapeutic index.

Synthetic methodologies for preparing 2-Chloro-N-isopropylisonicotinamide have been refined over time, allowing for scalable production processes suitable for industrial applications. Advances in green chemistry have also led to more sustainable synthetic routes, reducing waste and energy consumption while maintaining high yields. These developments are essential for ensuring the cost-effective production of pharmaceutical intermediates like this one.

The role of computational tools in drug discovery cannot be overstated. Molecular modeling software has enabled researchers to predict how different modifications will affect the biological activity of 2-Chloro-N-isopropylisonicotinamide, guiding experimental design with greater precision. This interdisciplinary approach combining organic chemistry expertise with computational biology has significantly sped up the drug development pipeline.

In conclusion,2-Chloro-N-isopropylisonicotinamide (CAS No: 439931-33-6) represents a promising area of research with diverse applications across multiple therapeutic domains. Its unique structural features offer opportunities for designing novel therapeutics targeting infectious diseases, inflammation, and cancer. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an increasingly important role in modern medicine.